N,3-bis-(4-chlorophenyl)-4-phenyl-4-methyl-4,5-dihydro-1H-pyrazole-1-carboxamide

• Molecular Formula: C23H19Cl2N3O
• Molecular Weight: 424.3 g/mol
• IUPAC Name: N,5-bis(4-chlorophenyl)-4-methyl-4-phenyl-3H-pyrazole-2-carboxamide
• InChI: InChI=1S/C23H19Cl2N3O/c1-23(17-5-3-2-4-6-17)15-28(22(29)26-20-13-11-19(25)12-14-20)27-21(23)16-7-9-18(24)10-8-16/h2-14H,15H2,1H3,(H,26,29)
• InChI Key: WYYUXFRRXLCVNP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(N=C1C2=CC=C(C=C2)Cl)C(=O)NC3=CC=C(C=C3)Cl)C4=CC=CC=C4

Description

N,3-bis-(4-chlorophenyl)-4-phenyl-4-methyl-4,5-dihydro-1H-pyrazole-1-carboxamide is a useful research compound. Its molecular formula is C23H19Cl2N3O and its molecular weight is 424.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2.1 g of diisopropylamine dissolved in 15 ml of tetrahydrofuran and cooled in an ice salt bath was added 8.0 ml of a 2.7 molar solution of n-butyllithium in hexane. After stirring for 5 minutes a solution of 4.2 g of N,3-bis-(4-chlorophenyl)-4-phenyl-4,5-dihydro-1H-pyrazole-1-carboxamide (Example D) in 15 ml of tetrahydrofuran was added and the resulting solution stirred for 15 minutes. To this solution was added 1.0 ml of iodomethane and, after 15 minutes 1.0 ml of acetic acid was added. The reaction mixture was partitioned between diethyl ether and water and the organic layer was dried over anhydrous magnesium sulfate. The resulting solution was filtered evaporated in vacuo to give 4.3 g of N,3-bis-(4-chlorophenyl)-4-phenyl-4-methyl-4,5-dihydro-1H-pyrazole-1-carboxamide, melting point 151°-158° C. NMR and IR data were consistent with the structure.